Cas no 1226438-66-9 (N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide)

N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is a heterocyclic compound featuring a quinoline core linked to a 1,2,3-thiadiazole carboxamide moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its unique pharmacophoric elements. The 2-methoxyquinolin-8-yl group enhances binding interactions, while the 4-propyl-1,2,3-thiadiazole-5-carboxamide contributes to metabolic stability and selectivity. The compound's well-defined molecular architecture makes it a promising candidate for further exploration in targeted biological applications, particularly in enzyme inhibition or receptor modulation. Its synthetic accessibility and structural versatility further support its use as a scaffold for derivative development.
N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide structure
1226438-66-9 structure
Product Name:N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
CAS No:1226438-66-9
MF:C16H16N4O2S
MW:328.388841629028
CID:6537392
Update Time:2025-06-06

N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
    • N-(2-methoxyquinolin-8-yl)-4-propylthiadiazole-5-carboxamide
    • Inchi: 1S/C16H16N4O2S/c1-3-5-12-15(23-20-19-12)16(21)17-11-7-4-6-10-8-9-13(22-2)18-14(10)11/h4,6-9H,3,5H2,1-2H3,(H,17,21)
    • InChI Key: BSXHGZPOSVRDHW-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2C3C(C=CC=2)=CC=C(OC)N=3)=O)=C(CCC)N=N1

N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5893-0254-2μmol
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F5893-0254-10μmol
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F5893-0254-3mg
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F5893-0254-5mg
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N-(2-methoxyquinolin-8-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide Related Literature

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